Cas no 40461-86-7 (b-D-Tagatofuranose (9CI))

• Product Name: b-D-Tagatofuranose (9CI)
• CAS No: 40461-86-7
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 332487
• PubChem ID: 12306013
• Update Time: 2025-04-19

b-D-Tagatofuranose (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Tagatofuranose (9CI)

• Inchi： 1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4+,5+,6-/m1/s1
• InChI Key： RFSUNEUAIZKAJO-DPYQTVNSSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@]1(CO)O)O)O

Computed Properties

• Exact Mass: 180.06338810g/mol
• Monoisotopic Mass: 180.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds